Cas no 54828-06-7 (1,2-dimethyl-4-nitro-1H-Imidazole-5-carboxylic acid)
54828-06-7 structure
Product Name:1,2-dimethyl-4-nitro-1H-Imidazole-5-carboxylic acid
CAS No:54828-06-7
MF:C6H7N3O4
MW:185.137480974197
CID:1113740
PubChem ID:1263622
Update Time:2025-04-20
1,2-dimethyl-4-nitro-1H-Imidazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2-dimethyl-4-nitro-1H-Imidazole-5-carboxylic acid
- 001892
- 1,2-dimethyl-4-nitroimidazole-5-carboxylic acid
- 2,3-dimethyl-5-nitro-3H-imidazole-4-carboxylic acid
- CTK5I4232
- Oprea1_258507
- SBB002424
- ZERO
- STK681094
- AKOS005596312
- DTXSID30361419
- CS-0322940
- 54828-06-7
- HMS2656E15
- 1,2-dimethyl-4-nitro-1H-imidazole-5-carboxylicacid
- 3H-Imidazole-4-carboxylic acid, 2,3-dimethyl-5-nitro-
- EU-0020109
- SBWTUWFTYZFCSZ-UHFFFAOYSA-N
- SMR000313571
- CHEMBL1604271
- 2,3-dimethyl-5-nitroimidazole-4-carboxylic acid
- MLS000674968
-
- Inchi: 1S/C6H7N3O4/c1-3-7-5(9(12)13)4(6(10)11)8(3)2/h1-2H3,(H,10,11)
- InChI Key: SBWTUWFTYZFCSZ-UHFFFAOYSA-N
- SMILES: OC(C1=C([N+](=O)[O-])N=C(C)N1C)=O
Computed Properties
- Exact Mass: 185.04365571g/mol
- Monoisotopic Mass: 185.04365571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (8.1 g/l) (25 º C),
1,2-dimethyl-4-nitro-1H-Imidazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393610-500mg |
1,2-Dimethyl-4-nitro-1H-imidazole-5-carboxylic acid |
54828-06-7 | 98% | 500mg |
¥5325.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393610-1g |
1,2-Dimethyl-4-nitro-1H-imidazole-5-carboxylic acid |
54828-06-7 | 98% | 1g |
¥8702.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393610-2g |
1,2-Dimethyl-4-nitro-1H-imidazole-5-carboxylic acid |
54828-06-7 | 98% | 2g |
¥10029.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393610-5g |
1,2-Dimethyl-4-nitro-1H-imidazole-5-carboxylic acid |
54828-06-7 | 98% | 5g |
¥20192.00 | 2024-05-09 |
1,2-dimethyl-4-nitro-1H-Imidazole-5-carboxylic acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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